2-[[(3,5-Dimethoxyphenyl)-oxomethyl]amino]-4,5-dimethoxybenzoic acid methyl ester

• Molecular Formula: C19H21NO7
• Molecular Weight: 375.4 g/mol
• IUPAC Name: methyl 2-[(3,5-dimethoxybenzoyl)amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C19H21NO7/c1-23-12-6-11(7-13(8-12)24-2)18(21)20-15-10-17(26-4)16(25-3)9-14(15)19(22)27-5/h6-10H,1-5H3,(H,20,21)
• InChI Key: PHDLCFJTWAUHTC-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC)OC

Description

2-[[(3,5-dimethoxyphenyl)-oxomethyl]amino]-4,5-dimethoxybenzoic acid methyl ester is a member of benzamides.

Scientific Research Applications

Synthesis and Transformation

• 2-[[(3,5-Dimethoxyphenyl)-oxomethyl]amino]-4,5-dimethoxybenzoic acid methyl ester is involved in the synthesis of various chemical compounds. For instance, it plays a role in the large-scale synthesis of certain chemicals, particularly those aimed at treating hyperproliferative disorders, inflammatory disorders, and cancer. This compound is typically synthesized starting with commercially available compounds like 2,5-dimethoxybenzaldehyde and 5-formylsalicylic acid (Kucerovy et al., 1997).
• Another study shows its use in the synthesis of new 2-(2,4-dimethoxyphenyl)-1,3,4-oxadiazole derivatives, where it serves as a starting material. These derivatives have been screened for their in vitro antimicrobial activity, showing potential comparable to commercial antibiotics (Mohana, 2013).

Chemical Properties and Reactions

• The compound's chemical structure allows for various transformations and reactions, leading to the creation of novel compounds with diverse properties. For instance, it can undergo condensation reactions, leading to the formation of isomeric benzoic acids and their derivatives, which are of interest due to their unique spectroscopic characteristics (Kucherenko et al., 2008).
• Its derivatives have been used in the synthesis of azo dyes, exploiting its chemical reactivity to create compounds with improved pH stability and distinct color properties. These dyes have applications in various industrial sectors, including textiles and pigments (Wang et al., 2018).

Catalytic Applications

• The compound's ester derivatives have been utilized in homogeneous catalytic aminocarbonylation reactions. Such reactions are significant in synthesizing carboxamide derivatives, which have wide-ranging applications, including in pharmaceuticals (Müller et al., 2005).

Potential in Drug Synthesis

• It's important to note the potential application in drug synthesis. For example, derivatives of this compound have been synthesized for their potential as anti-tumor agents. These derivatives are designed based on existing compounds known for their selective cytotoxicity against tumor cells (Hayakawa et al., 2004).

Polymer Science

• In the field of polymer science, derivatives of this compound have been used in the preparation of hyperbranched aromatic polyimides. These materials are known for their high solubility and potential applications in various industrial fields (Yamanaka et al., 2000).